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Compound of Interest

Methyl 3-hydroxy-4-
Compound Name:
methoxyphenylacetate
CAS No.: 15964-81-5
Cat. No.: B1336715

Chemical Identity & Hazard Profile

Before initiating disposal, positive identification is critical to prevent incompatible waste mixing.
This compound is the methyl ester of Isohomovanillic Acid (3-hydroxy-4-methoxyphenylacetic
acid), a structural isomer of Methyl Homovanillate.
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Technical Specification

Chemical Name

Methyl 3-hydroxy-4-methoxyphenylacetate

Systematic Name

Methyl 2-(3-hydroxy-4-methoxyphenyl)acetate

Molecular Formula

C10H1204

Molecular Weight

196.20 g/mol

Physical State

Solid (typically off-white powder) or viscous oil

(depending on purity)

Solubility

Soluble in organic solvents (MeOH, DMSO,
DCM, Ethyl Acetate); Poorly soluble in water.

Primary Hazards

Irritant (Skin/Eye/Respiratory). Combustible

organic solid/liquid.

Waste Code (RCRA)

Not specifically listed (P or U list); defaults to
D001 (Ignitable) if in flammable solvent, or

general Non-Halogenated Organic.

Hazard Assessment (GHS Standards)

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1][2][3]

o H335: May cause respiratory irritation.[1][3]

o Precautionary Principle: Treat as a combustible organic ester. Avoid contact with strong

oxidizers (e.g., nitric acid, perchlorates) to prevent exothermic reactions.

Core Directive: The Self-Validating Disposal System

As a Senior Application Scientist, | advocate for a "Self-Validating" disposal protocol. This

means the procedure itself includes checkpoints that confirm safety before the next step is

taken.
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The Core Rule: Never dispose of this compound as a solid in general trash or down the drain. It
must be processed into the Non-Halogenated Organic Waste stream.

Phase 1: Pre-Disposal Stabilization

Objective: Transform the pure chemical into a stable, compatible waste form.
 Solubility Validation (Checkpoint 1):

o Attempt to dissolve a small crystal (<10 mg) in the waste solvent (e.g., acetone or ethanol)
intended for the bulk waste container.

o Pass Criteria: Clear solution, no heat generation, no gas evolution.
o Dissolution:

o Dissolve solid waste in a minimal amount of compatible combustible solvent (Acetone,
Methanol, or Ethanol).

o Why? Incinerators operate best with liquid feeds. Dissolving the solid prevents "hot spots”
or incomplete combustion in the furnace and ensures the waste is homogeneous.

Phase 2: Waste Segregation

Objective: Prevent cross-contamination with incompatible streams.
e Correct Stream:Non-Halogenated Organic Waste.
 Incorrect Streams (DANGER):

o Aqueous Acid/Base: Esters can hydrolyze over time, changing the pH of the waste drum
and potentially pressurizing it.

o Oxidizing Waste: Risk of fire/explosion.[1][3][4]

o Halogenated Waste: While not chemically dangerous to mix, adding non-halogenated
material to halogenated waste (e.g., Chloroform/DCM) significantly increases disposal
costs due to the need for specialized scrubbers during incineration.
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Step-by-Step Disposal Workflow

The following workflow utilizes a decision matrix to guide you from the bench to the waste

pickup.

Visual Workflow: Disposal Decision Matrix
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Waste: Methyl 3-hydroxy-4-methoxyphenylacetate

Is the waste Solid or Liquid?

N

Solid (Powder/Crystals)

Liquid (Pure or Solution) Solubilize

STEP 1: Dissolve in Combustible Solvent
(Acetone, MeOH, EtOH)

o

STEP 2: Check Solvent Composition
Are Halogens (Cl, Br, F) present?

No Halogens Halogens Present

ROUTE A: Non-Halogenated Organic Waste

ROUTE B: Halogenated Organic Waste
(Preferred / Lower Cost)

(Only if mixed with DCM/Chloroform)

STEP 3: Label Container
'Non-Halogenated Organic Waste'
List: Methyl 3-hydroxy-4-methoxyphenylacetate

'

STEP 4: Store in Satellite Accumulation Area
(Secondary Containment)

Final Disposal: High Temp Incineration

Click to download full resolution via product page

Figure 1: Logical decision tree for segregating and processing organic ester waste.
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Detailed Protocol

o PPE Requirement: Wear nitrile gloves, safety glasses with side shields, and a lab coat. If
handling large quantities of powder, use a dust mask (N95) or work in a fume hood to avoid
inhalation (H335).

o Container Selection: Use an HDPE (High-Density Polyethylene) or Glass container. Avoid
metal containers if the waste stream is potentially acidic due to hydrolysis.

e Labeling:

o Attach a hazardous waste tag immediately upon the first drop of waste entering the
container.

o Constituents: Explicitly write "Methyl 3-hydroxy-4-methoxyphenylacetate” and the
solvent name (e.g., "Acetone").

o Hazard Checkbox: Mark "Irritant” and "Flammable” (if dissolved in flammable solvent).

e Accumulation: Store in a secondary containment bin (tray) in a designated Satellite
Accumulation Area (SAA). Keep the cap tightly closed when not adding waste.

Emergency Procedures (Spill Response)

In the event of a spill during the disposal process, follow this immediate containment protocol.
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Scenario Action Plan

1. Isolate the area. 2. Absorb liquid with

vermiculite or paper towels; Scoop solids. 3.
Minor Spill (<50 mL/g) Place cleanup materials into a sealed

bag/container. 4. Label as "Hazardous Waste -

Debris (Contaminated with Organic Ester)".

1. Evacuate the immediate area. 2. Eliminate
ignition sources (if solvent is present). 3.

Major Spill (>500 mL/g) Contact EHS (Environmental Health & Safety)
immediately. 4. Do not attempt cleanup without

respiratory protection if dust/vapors are heavy.

Skin: Wash with soap and water for 15 minutes.
) [3] Eyes: Rinse cautiously with water for 15
Skin/Eye Contact ) )
minutes. Remove contact lenses if present.[1][4]

Seek medical attention if irritation persists.

Regulatory & Compliance Context

This protocol aligns with federal and standard laboratory safety regulations.

o EPA/RCRA: This compound is likely not a "Listed" waste (P or U list) but is a "Characteristic"
waste if mixed with flammable solvents (D001).

o Disposal Method: The ultimate fate of this waste stream is Fuel Blending or High-
Temperature Incineration. This ensures the complete destruction of the organic ester into
CO2 and H:0.

e Drain Disposal:STRICTLY PROHIBITED. Organic esters can accumulate, hydrolyze, and
damage plumbing or interfere with municipal water treatment biological systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. fishersci.com [fishersci.com]

e 2. cdn.caymanchem.com [cdn.caymanchem.com]
e 3. chemicalbook.com [chemicalbook.com]

e 4. chemos.de [chemos.de]

e To cite this document: BenchChem. [Comprehensive Disposal Guide: Methyl 3-hydroxy-4-
methoxyphenylacetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1336715#methyl-3-hydroxy-4-
methoxyphenylacetate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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